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Compound of Interest

Compound Name: Cremophor EL

Cat. No.: B1211718 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Cremophor EL, a polyethoxylated castor oil, is a widely utilized non-ionic surfactant and

solubilizing agent in pharmaceutical formulations for poorly water-soluble drugs.[1][2][3] While

invaluable in research and drug development, it is imperative to handle this substance with

appropriate safety precautions to mitigate potential health risks. This guide provides essential,

step-by-step procedures for the safe handling, storage, and disposal of Cremophor EL,

ensuring the well-being of laboratory personnel and the integrity of your research.

Health and Safety Hazards
Cremophor EL is classified as hazardous and can cause adverse health effects. It is harmful if

swallowed, results in skin irritation, leads to serious eye irritation, and may cause respiratory

irritation.[4][5] In clinical applications, it has been linked to severe anaphylactoid

hypersensitivity reactions.[6][7][8]

Hazard Identification:
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Source: MedChemExpress Safety Data Sheet[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

exposure to Cremophor EL. The following table summarizes the recommended PPE for

handling this substance.

Recommended Personal Protective Equipment:

Body Part Recommended Protection Specifications

Eyes
Safety goggles with side-

shields or face shield

Must provide a complete seal

around the eyes to protect

from splashes.

Hands Protective gloves

Impervious gloves (e.g., nitrile

or neoprene) are

recommended.

Body
Impervious clothing, lab coat,

or chemical-resistant apron

Should be long-sleeved and

fully buttoned to protect skin

from accidental contact.

Respiratory Suitable respirator

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or in case

of spills.
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Source: MedChemExpress Safety Data Sheet[4]

Operational Plan for Handling Cremophor EL
A systematic approach to handling Cremophor EL is crucial for maintaining a safe laboratory

environment. Follow these procedural steps to minimize risks.

Preparation and Handling
Ventilation: Always handle Cremophor EL in a well-ventilated area, such as a chemical

fume hood.[4]

Avoid Inhalation and Contact: Take measures to avoid breathing vapors, mist, or gas.[4]

Prevent contact with skin and eyes.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4] Do not eat,

drink, or smoke in areas where Cremophor EL is handled or stored.[4]

Equipment: Use only clean and dry equipment.

Storage
Container: Keep the container tightly closed and properly labeled.[4][9]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.[4][9][10] Recommended storage may be at room temperature (+15°C to +25°C)

or refrigerated (4°C) for longer-term stability, protected from light.[4][5]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[4]

Spill and Emergency Procedures
Immediate Action: In case of a spill, evacuate personnel from the immediate area.

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[4]
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Cleanup: Absorb the spill with a finely-powdered liquid-binding material such as diatomite or

universal binders.[4] Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

Ventilation: Ensure adequate ventilation during cleanup.

First Aid:

If on Skin: Wash with plenty of soap and water.[4] Remove contaminated clothing and

wash it before reuse.[4]

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing.[4]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[4]

If Swallowed: Rinse mouth and seek medical attention.[4]

Disposal Plan
Waste Product: Dispose of the substance in accordance with all applicable country, federal,

state, and local regulations.[4]

Contaminated Packaging: Conduct recycling or disposal of contaminated packaging in

accordance with prevailing regulations.[4]

Spill Residue: Dispose of contaminated absorbent material as hazardous waste according to

regulations.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Cremophor EL from

initial risk assessment to final disposal.
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Workflow for Safe Handling of Cremophor EL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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